Cas no 2171256-49-6 ((2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)

• Product Name: (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• CAS No: 2171256-49-6
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5603536
• PubChem ID: 165808841
• Update Time: 2025-10-25

(2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171256-49-6
• EN300-1497944
• (2S)-2-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid
• (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

• Inchi： 1S/C27H25BrN2O5/c1-2-7-24(26(32)33)29-25(31)16-12-13-23(22(28)14-16)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-14,21,24H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： HXSUHORNWBXLHU-DEOSSOPVSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

Research Brief on (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171256-49-6)

In recent years, the compound (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171256-49-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of both a bromo-substituted phenyl ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group makes this compound a versatile intermediate in peptide synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid to enhance its stability and reactivity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve high purity and yield. Researchers have also explored its role as a building block for the development of peptide-based inhibitors, which show promise in targeting enzymes involved in inflammatory and oncogenic processes.

One of the key findings from recent research is the compound's ability to act as a selective modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. The bromo-substituted phenyl ring in (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid has been shown to facilitate specific binding to target proteins, thereby inhibiting aberrant PPIs. This property has been leveraged in the design of potential therapeutics with improved specificity and reduced off-target effects.

In addition to its applications in drug discovery, (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid has also been studied for its utility in chemical biology tools. For instance, it has been used as a probe to investigate enzyme mechanisms and to label biomolecules for imaging studies. The Fmoc group, in particular, provides a convenient handle for further functionalization, enabling the attachment of fluorescent tags or other reporter molecules.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to fully realize its therapeutic potential. Ongoing research aims to optimize the chemical properties of (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid through structural modifications and formulation strategies.

In conclusion, (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171256-49-6) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and versatile applications make it a valuable tool for drug discovery and biological studies. Future research will likely focus on overcoming current limitations and expanding its utility in therapeutic and diagnostic applications.